Cas no 194281-91-9 (5-isocyanoquinoline)

• Product Name: 5-isocyanoquinoline
• CAS No: 194281-91-9
• MF: C₁₀H₆N₂
• MW: 154.168041706085
• CID: 3862844
• PubChem ID: 85742519
• Update Time: 2025-05-23

5-isocyanoquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5-isocyano-
• 5-isocyanoquinoline
• 194281-91-9
• EN300-1177188
• SCHEMBL3063627

• Inchi： 1S/C10H6N2/c1-11-9-5-2-6-10-8(9)4-3-7-12-10/h2-7H
• InChI Key： CPNDPQOVPWUHRO-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC=C2N=CC=CC=12)#[C-]

Computed Properties

• Exact Mass: 154.053098200Da
• Monoisotopic Mass: 154.053098200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-isocyanoquinoline

Professional Introduction to Compound with CAS No. 194281-91-9 and Product Name: 5-isocyanoquinoline

5-isocyanoquinoline, identified by the chemical abstracts service number CAS No. 194281-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This heterocyclic molecule, featuring an isocyanide functional group attached to a quinoline backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The quinoline scaffold is well-known for its broad spectrum of biological activities, while the isocyanide moiety introduces reactivity that can be exploited for further functionalization, making 5-isocyanoquinoline a versatile building block in medicinal chemistry.

The structural and electronic characteristics of 5-isocyanoquinoline contribute to its remarkable reactivity, particularly in nucleophilic addition reactions where the carbon-nitrogen triple bond can readily engage with nucleophiles to form new carbon-carbon or carbon-nitrogen bonds. This property has been leveraged in the development of novel synthetic strategies for constructing complex molecular architectures. For instance, recent studies have demonstrated the utility of 5-isocyanoquinoline in the construction of peptidomimetics and other pharmacophores that mimic natural products with known therapeutic effects.

In the realm of drug discovery, 5-isocyanoquinoline has been explored as a precursor for generating novel quinoline derivatives with potential antimicrobial, anticancer, and anti-inflammatory properties. The quinoline scaffold is a privileged structure in medicinal chemistry, with several FDA-approved drugs featuring this motif, such as chloroquine and quinine. The introduction of an isocyanide group into this framework opens up new avenues for modulating biological activity by altering electronic distributions and steric environments around the heterocycle.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and binding affinities of 5-isocyanoquinoline derivatives with high accuracy. Molecular modeling studies suggest that modifications at the isocyanide position can fine-tune interactions with biological targets, such as enzymes and receptors. This computational guidance has accelerated the design of lead compounds for experimental validation, streamlining the drug discovery process.

The synthesis of 5-isocyanoquinoline itself presents an intriguing challenge due to its reactive nature. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to prevent side reactions. However, recent innovations in transition-metal-catalyzed cross-coupling reactions have provided more efficient pathways to this compound. For example, palladium-catalyzed C-N bond-forming reactions have been employed to introduce the isocyanide group onto pre-formed quinoline derivatives with high selectivity and yield.

One particularly notable application of 5-isocyanoquinoline is in the development of photoreactive probes for studying protein-protein interactions. The isocyanide group can undergo photochemical reactions under specific wavelengths of light, allowing researchers to label interacting proteins within a cellular environment. Such probes have been instrumental in elucidating complex signaling networks and have applications in both academic research and drug development pipelines.

The versatility of 5-isocyanoquinoline extends beyond its role as a synthetic intermediate; it also serves as a scaffold for developing materials with unique properties. For instance, quinoline-based polymers exhibit interesting optoelectronic characteristics, making them suitable for use in organic electronics and photovoltaic devices. The incorporation of an isocyanide group into these polymers can further enhance their functionality by introducing cross-linking capabilities or by enabling post-polymerization modifications.

In conclusion, 5-isocyanoquinoline (CAS No. 194281-91-9) represents a fascinating compound with broad utility across multiple domains of chemistry and biology. Its unique structural features enable innovative synthetic strategies and provide opportunities for developing novel therapeutics and materials. As research continues to uncover new applications for this molecule, its importance in advancing scientific understanding and technological innovation is likely to grow further.